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Executive Summary

Agaric acid, a tricarboxylic acid found in certain fungi, is a known inhibitor of the mitochondrial
adenine nucleotide translocase (ANT). This interaction is the primary driver of its toxicological
profile, leading to the induction of the mitochondrial permeability transition (MPT) and
subsequent disruption of cellular energy metabolism. While comprehensive toxicological data,
particularly regarding acute toxicity (LD50), is limited, in vitro studies have established its
cytotoxic potential. This guide provides a detailed overview of the known toxicological
properties of agaric acid, including its mechanism of action, effects on cellular and organ
systems, and available quantitative data. It also includes detailed experimental protocols for
key assays and visualizations of the relevant biological pathways.

Chemical and Physical Properties
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Property Value Reference

2-hydroxynonadecane-1,2,3-
IUPAC Name ) ) ) [1]
tricarboxylic acid

Agaricic acid, Agaricin, Laricic

Synonyms acid [1]
CAS Number 666-99-9 [1]
Molecular Formula C22H4007 [1]
Molecular Weight 416.55 g/mol [1]
Appearance White crystalline powder [1]

N Insoluble in water; soluble in
Solubility [1]
alcohol, chloroform, ether

Toxicological Data
Acute Toxicity

A comprehensive search of available literature and safety data sheets reveals a consistent lack
of specific LD50 values for agaric acid across various species and routes of administration.
Multiple safety data sheets explicitly state that "No significant acute toxicological data identified
in literature search"[2].

Cytotoxicity

In vitro studies have demonstrated the cytotoxic effects of agaric acid. A study on agaric acid
nanoparticles reported the following values against human hepatoma HepG2 cells[3][4]:

Cell Line Parameter Value

HepG2 IC50 602.1 pg/mL

Genotoxicity and Carcinogenicity

There is a lack of specific data on the genotoxicity and carcinogenicity of agaric acid.
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Reproductive and Developmental Toxicity

Experimental evidence suggests that agaric acid may pose a risk to developing embryos or
fetuses. A safety data sheet indicates, "Possible risk of harm to the unborn child"[2]. However,
detailed studies on the reproductive and developmental toxicity of agaric acid are not readily
available.

Mechanism of Toxicity: Induction of Mitochondrial
Permeability Transition

The primary mechanism of agaric acid's toxicity is the induction of the mitochondrial
permeability transition (MPT), a critical event leading to cell death. This process is initiated by
the binding of agaric acid to the adenine nucleotide translocase (ANT) on the inner
mitochondrial membrane[5][6].

Interaction with Adenine Nucleotide Translocase (ANT)

The ANT is responsible for the exchange of ADP and ATP across the inner mitochondrial
membrane, a crucial step in cellular energy production. Agaric acid, through its citrate moiety,
is proposed to bind to the ANT, while its alkyl chain inserts into the lipid bilayer of the
membrane, stabilizing the interaction[4][5]. This binding inhibits the normal function of the ANT.

Opening of the Mitochondrial Permeability Transition
Pore (mPTP)

The interaction of agaric acid with the ANT leads to a conformational change in the
translocase, contributing to the opening of the mitochondrial permeability transition pore
(mPTP)[4][5][7]. The mPTP is a non-specific, high-conductance channel in the inner
mitochondrial membrane.

Consequences of mPTP Opening

The opening of the mPTP has several detrimental effects on mitochondrial function:

o Collapse of the Mitochondrial Membrane Potential (A¥Wm): The influx of protons and other
ions through the open pore dissipates the electrochemical gradient across the inner
mitochondrial membrane[4][5].
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Mitochondrial Swelling: The influx of solutes and water into the mitochondrial matrix causes
the mitochondria to swell and eventually rupture[4][5][8].

Efflux of Calcium lons (Ca?*): The opening of the mPTP allows for the uncontrolled release
of Caz* from the mitochondrial matrix into the cytosol[4][5].

» Increased Oxidative Stress: The disruption of the electron transport chain and mitochondrial
function leads to an increase in the production of reactive oxygen species (ROS)[6][9].

» Release of Pro-apoptotic Factors: The rupture of the outer mitochondrial membrane can lead
to the release of proteins like cytochrome c into the cytosol, initiating the apoptotic

cascade[3].

Mitochondrion

Mitochondrial Swelling

AWm Collapse
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Signaling pathway of agaric acid-induced mitochondrial dysfunction.

Effects on Organ Systems
Hepatotoxicity
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In vitro studies using the human hepatoma cell line HepG2 have demonstrated the cytotoxic
potential of agaric acid, suggesting a potential for liver damage[3][4]. Cases of severe hepatic
dysfunction have been reported in patients consuming extracts of Agaricus blazei, a mushroom
that may contain agaric acid, although a direct causal link to agaric acid was not definitively
established[10].

Neurotoxicity

While direct neurotoxicity studies on agaric acid are limited, poisoning cases involving
mushrooms that contain other toxins like ibotenic acid and muscimol show significant
neurological symptoms[11][12][13][14]. Given agaric acid's fundamental mechanism of
disrupting cellular energy metabolism, it is plausible that it could exert neurotoxic effects, as the
brain is highly dependent on mitochondrial function.

Experimental Protocols
Mitochondrial Permeability Transition (MPT) Assay

This protocol is a composite based on methods described in the literature for assessing MPT
induction by agaric acid[3][13][15].

Objective: To determine if agaric acid induces the opening of the mitochondrial permeability
transition pore.

Principle: The opening of the mPTP leads to mitochondrial swelling, which can be measured as
a decrease in light absorbance at 540 nm.

Materials:

Isolated mitochondria (e.g., from rat liver)

Basic medium: 125 mM KCI, 10 mM succinate, 3 mM phosphate, 10 mM HEPES, 5 ug
rotenone, and 2 pg oligomycin, pH 7.3[3]

Agaric acid solution

CaCl2 solution

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7803168/
https://pubmed.ncbi.nlm.nih.gov/16050990/
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1555793/
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://www.researchgate.net/profile/Krzysztof-Jankowski-2/publication/292669533_Coma_in_the_course_of_severe_poisoning_after_consumption_of_red_fly_agaric_Amanita_muscaria/links/56b25d0d08ae5ec4ed4b3c4e/Coma-in-the-course-of-severe-poisoning-after-consumption-of-red-fly-agaric-Amanita-muscaria.pdf
https://www.semanticscholar.org/paper/Two-Cases-of-Severe-Amanita-Muscaria-Poisoning-a-Meisel-Morgan/155170a2bf701dd5d9dcc3aba5d366c949f7f844
https://pmc.ncbi.nlm.nih.gov/articles/PMC6101064/
https://www.researchgate.net/figure/Measurement-of-mitochondrial-swelling-upon-induction-of-the-mitochondrial-permeability_fig2_5340015
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7803168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6101064/
https://content.abcam.com/content/dam/abcam/product/documents/239/ab239704/Mitochondrial-Permeability-Transition-Pore-Assay-protocol-book-v2b-ab239704.docx
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7803168/
https://www.benchchem.com/product/b1666639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Spectrophotometer capable of measuring absorbance at 540 nm
Procedure:

« |solate mitochondria from a suitable tissue source (e.g., rat liver) using standard differential
centrifugation methods.

e Resuspend the mitochondrial pellet in the basic medium to a final protein concentration of
approximately 2 mg/mL.

» Add the mitochondrial suspension to a cuvette in the spectrophotometer and allow it to
equilibrate.

« |nitiate the assay by adding CaClz to induce a calcium load.
o Add the desired concentration of agaric acid to the cuvette.

» Monitor the change in absorbance at 540 nm over time. A decrease in absorbance indicates
mitochondrial swelling.

e As a positive control, a known inducer of MPT (e.g., a high concentration of CaClz) can be
used. As a negative control, an inhibitor of the mPTP (e.g., cyclosporin A) can be added
before the addition of agaric acid.
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Workflow for the Mitochondrial Permeability Transition Assay.
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Adenine Nucleotide Translocase (ANT) Inhibition Assay

This protocol is based on the principle of measuring the binding of a fluorescent probe to the
ANT, which can be displaced by inhibitors like agaric acid[3].

Objective: To assess the ability of agaric acid to inhibit the adenine nucleotide translocase.

Principle: Eosin-5-maleimide (EMA) is a fluorescent probe that binds to a specific cysteine
residue on the ANT. Inhibition of the ANT by agaric acid can be observed as a decrease in the
fluorescence of EMA-labeled mitochondria.

Materials:

« Isolated mitochondria

e Basic medium (as described in 6.1)

e Agaric acid solution

e Eosin-5-maleimide (EMA) solution

« Dithiothreitol (DTT)

o SDS-PAGE equipment

e UV transilluminator or fluorescence scanner

Procedure:

e Suspend isolated mitochondria (1 mg of protein) in 1 mL of basic medium.

e Pre-incubate the mitochondrial suspension with the desired concentration of agaric acid for
5 minutes.

e Add EMAto a final concentration of 20 nmol/mg of protein and incubate for 5 minutes at 4°C
in the dark.

e Stop the reaction by adding 30 mM DTT.
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e Subject an aliquot of the mitochondrial protein (e.g., 300 pg) to SDS-PAGE under non-

reducing conditions.

» Visualize the fluorescence of the EMA-labeled ANT band using a UV transilluminator or
fluorescence scanner. A decrease in fluorescence intensity in the presence of agaric acid
indicates inhibition of EMA binding to the ANT.
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Workflow for the Adenine Nucleotide Translocase Inhibition Assay.
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Conclusion

The toxicological profile of agaric acid is primarily defined by its potent inhibition of the
mitochondrial adenine nucleotide translocase, leading to the induction of the mitochondrial
permeability transition and subsequent cell death. While quantitative data on acute toxicity in
Vivo is notably absent, in vitro studies confirm its cytotoxicity. The available information
suggests potential for hepatotoxicity and developmental toxicity, warranting further
investigation. The provided experimental protocols offer a framework for researchers to further
explore the mechanisms and consequences of agaric acid-induced toxicity. A thorough
understanding of its toxicological properties is essential for professionals in drug development
and related scientific fields.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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